Cas no 1315367-89-5 (2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1315367-89-5
• MF: C₈H₉BrFNO₂S
• MW: 282.129963636398
• CID: 5217286
• Update Time: 2025-06-11

2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide
• 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H9BrFNO2S/c1-11(2)14(12,13)8-5-6(10)3-4-7(8)9/h3-5H,1-2H3
• InChI Key： YVNHBCFJVGKWFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S(N(C)C)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide

Introduction to 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1315367-89-5)

2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1315367-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of both bromine and fluorine substituents, as well as the N,N-dimethylamino group, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug discovery applications.

The synthesis and characterization of 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide involve meticulous attention to detail to ensure high purity and yield. The bromo and fluoro groups introduce specific electronic and steric effects that can modulate the reactivity of the molecule, making it a versatile intermediate in organic synthesis. In particular, the sulfonamide moiety is known to enhance binding affinity to biological targets, which is a critical factor in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide with various biological targets. These studies have highlighted its potential as a lead compound in the design of inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and infectious disorders. The fluorine atom, in particular, has been shown to improve metabolic stability and oral bioavailability, which are essential attributes for a successful drug candidate.

In the realm of medicinal chemistry, sulfonamides have been extensively studied due to their broad spectrum of biological activities. The incorporation of halogen substituents like bromine and fluorine into sulfonamide derivatives often enhances their pharmacological properties. For instance, fluorinated sulfonamides have demonstrated improved binding affinity to target proteins compared to their non-fluorinated counterparts. This has led to increased interest in exploring derivatives of 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide as potential therapeutic agents.

The role of N,N-dimethylbenzene-1-sulfonamide structures in drug development cannot be overstated. The dimethylamino group provides a hydrogen bond acceptor capability, which is crucial for stabilizing interactions with polar residues in biological targets. Additionally, the bromine atom serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecular structure for specific biological outcomes. These features make 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide a promising candidate for further investigation.

Current research efforts are focused on optimizing synthetic routes to produce 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide with high enantiopurity and scalability. This is essential for preclinical studies where stereochemical purity can significantly impact biological activity. Techniques such as asymmetric synthesis and chiral auxiliary strategies are being employed to achieve these goals. The development of efficient synthetic methodologies will facilitate rapid access to libraries of derivatives for high-throughput screening.

The pharmacokinetic properties of 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide are also under scrutiny. Studies have shown that fluorinated sulfonamides exhibit favorable pharmacokinetic profiles due to their enhanced lipophilicity and reduced susceptibility to metabolic degradation. These characteristics are critical for ensuring that the compound reaches its target site in sufficient concentrations to elicit a therapeutic effect. Further investigation into its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile will provide valuable insights into its potential as a drug candidate.

In conclusion, 2-Bromo-5-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1315367-89-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated potential in modulating biological pathways make it an attractive scaffold for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics aimed at addressing various human diseases.